Cas no 1805443-59-7 (3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1805443-59-7
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4805593
• Update Time: 2025-10-12

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-3-1-4(10)6(8(13,14)15)16-5(3)7(11)12/h1,7H,2H2
• InChI Key： MBPGXLKWNODJSK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)(F)F)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine, identified by the CAS number 1805443-59-7, is a highly specialized organic compound with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceuticals, agricultural chemicals, and materials science due to its unique chemical properties and functional groups.

The molecular structure of this compound is characterized by a pyridine ring substituted with multiple halogenated groups. Specifically, the molecule features a chloromethyl group at position 3, a difluoromethyl group at position 2, a fluorine atom at position 5, and a trifluoromethyl group at position 6. These substituents confer the molecule with distinct electronic and steric properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel pesticides. Its ability to interact with specific enzyme systems in pests has shown promise in controlling agricultural pests without adverse effects on non-target species. Additionally, research into its role as an intermediate in the synthesis of more complex molecules has opened new avenues in drug discovery, particularly in the design of compounds targeting specific receptor systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving halogenation and substitution reactions. The precise control of reaction conditions is crucial to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The physical properties of this compound are also noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various laboratory and industrial applications. Furthermore, its stability under standard storage conditions ensures its suitability for long-term use in research and development settings.

In conclusion, the compound 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in multiple scientific domains. As ongoing studies continue to uncover its potential applications, this compound is poised to play an increasingly important role in both academic and industrial settings.